2-Amino-5-(thiophen-3-yl)nicotinic acid, 95%
Overview
Description
2-Amino-5-(thiophen-3-yl)nicotinic acid (2-ATN) is a chemical compound with a wide range of applications in scientific research. It is a highly versatile compound, used in a variety of laboratory experiments, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in chemical synthesis, as a catalyst in organic synthesis, and as an inhibitor in enzymatic reactions. It has also been studied as a potential therapeutic agent for the treatment of various diseases, such as Alzheimer’s disease and Parkinson’s disease. Additionally, 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% has been studied for its potential to act as an antioxidant and anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% is not fully understood. However, it is believed to act as an agonist of the nicotinic acetylcholine receptor, which is involved in the transmission of nerve impulses in the brain. Additionally, 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% may act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects
2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% has been studied for its biochemical and physiological effects. It has been found to have neuroprotective effects, which may be due to its ability to act as an agonist of the nicotinic acetylcholine receptor and as an inhibitor of acetylcholinesterase. Additionally, 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% has been found to have antioxidant and anti-inflammatory effects, which may be due to its ability to scavenge reactive oxygen species and to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% has a number of advantages for use in laboratory experiments. It is a highly versatile compound, which can be used in a variety of reactions and as an inhibitor of enzymes. Additionally, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% is not without its limitations. It is a relatively expensive compound, and the synthesis methods can be complicated and time-consuming.
Future Directions
The potential future directions for 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% are numerous. It has been studied for its potential therapeutic applications in the treatment of various diseases, such as Alzheimer’s disease and Parkinson’s disease. Additionally, it has been studied for its potential as an antioxidant and anti-inflammatory agent. Further research is needed to better understand the biochemical and physiological effects of 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95%, as well as its potential therapeutic applications.
Synthesis Methods
2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% can be synthesized using a variety of methods. The most common method is a reaction between thiophene-3-carboxaldehyde and 2-amino-5-chloronicotinic acid in the presence of a base, such as potassium carbonate. This reaction results in the formation of 2-Amino-5-(thiophen-3-yl)nicotinic acid, 95% and potassium chloride as the by-products. Other methods of synthesis include the reaction between thiophene-3-carboxaldehyde and 2-amino-5-bromonicotinic acid, as well as the reaction between thiophene-3-carboxaldehyde and 2-amino-5-iodonicotinic acid.
properties
IUPAC Name |
2-amino-5-thiophen-3-ylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2S/c11-9-8(10(13)14)3-7(4-12-9)6-1-2-15-5-6/h1-5H,(H2,11,12)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUDUZDZUAMQUPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=CC(=C(N=C2)N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40686908 |
Source
|
| Record name | 2-Amino-5-(thiophen-3-yl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40686908 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261995-59-8 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 2-amino-5-(3-thienyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261995-59-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-5-(thiophen-3-yl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40686908 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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